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Compound of Interest

Compound Name: Fmoc-Tyr(PO3Me2)-OH

Cat. No.: B557245 Get Quote

For Immediate Implementation: This document provides essential safety protocols and step-by-

step disposal procedures for Fmoc-Tyr(PO3Me2)-OH, a key reagent in peptide synthesis.

Adherence to these guidelines is crucial for ensuring personnel safety and regulatory

compliance within research and drug development environments.

Safety and Hazard Profile
While a comprehensive hazard profile for Fmoc-Tyr(PO3Me2)-OH is not fully established, the

available data indicates it should be handled with the standard precautions for laboratory

chemicals. The toxicological properties have not been thoroughly investigated, warranting a

cautious approach.[1]
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Parameter Information Source

GHS Classification
No data available; no known

hazard under GHS.
[1]

Appearance Solid -

Storage

Keep container tightly closed

in a dry and well-ventilated

place.

[1]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, Type N95

(US) respirator.

First Aid - Skin Contact
Wash off with soap and plenty

of water.
[1]

First Aid - Eye Contact
Flush eyes with water as a

precaution.
[1]

First Aid - Inhalation Move person into fresh air. [1]

First Aid - Ingestion Rinse mouth with water. [1]

Step-by-Step Disposal Protocol
The cardinal rule for the disposal of Fmoc-Tyr(PO3Me2)-OH is to treat it as chemical waste.

Under no circumstances should this compound be disposed of in regular trash or down the

sanitary sewer.

1. Waste Segregation and Collection:

Solid Waste: All non-liquid materials contaminated with Fmoc-Tyr(PO3Me2)-OH, including

residual powder, weighing papers, contaminated gloves, and bench protectors, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Any solutions containing Fmoc-Tyr(PO3Me2)-OH should be collected in a

separate, sealed, and appropriately labeled container for liquid chemical waste. Do not mix

with other solvent waste streams unless compatible and permitted by your institution's waste

management plan.
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Empty Containers: The original container of Fmoc-Tyr(PO3Me2)-OH, once empty, should be

triple-rinsed with a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected

as hazardous liquid waste. The rinsed container can then be disposed of according to

institutional guidelines for decontaminated glassware or plastic.

2. Labeling and Storage of Waste:

All waste containers must be clearly labeled with the full chemical name: "Fmoc-
Tyr(PO3Me2)-OH Waste".

Indicate the physical state of the waste (solid or liquid).

Store the sealed waste containers in a designated and secure hazardous waste

accumulation area, away from incompatible materials.

3. Final Disposal:

Disposal of Fmoc-Tyr(PO3Me2)-OH waste must be conducted through your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[1]

Always follow all federal, state, and local environmental control regulations.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of Fmoc-
Tyr(PO3Me2)-OH and associated materials.
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Fmoc-Tyr(PO3Me2)-OH Waste Generated

Is the waste solid?

Is it an empty container?

Collect in a labeled solid hazardous waste container

Yes

Collect in a labeled liquid hazardous waste container

No

Store sealed waste container in designated area

No

Triple-rinse with appropriate solvent

Yes

Collect rinsate as liquid hazardous waste Dispose of rinsed container per institutional policy

Contact EHS or licensed waste disposal service for pickup

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-Tyr(PO3Me2)-OH.
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Spill Management
In the event of a spill, adhere to the following procedure:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don PPE: Ensure you are wearing appropriate PPE, including a lab coat, gloves, and safety

goggles. If the powder is airborne, a respirator is necessary.

Containment: For solid spills, gently cover with an absorbent material to prevent dust from

becoming airborne. For liquid spills, use an inert absorbent material to contain the spill.

Cleanup: Carefully sweep or wipe up the contained material and place it in a labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent and collect the cleaning

materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department, as required by

your institution's policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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